N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide

• IUPAC Name: N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide
• InChI: InChI=1S/C20H22N2O2/c1-4-5-6-19(23)21-16-9-7-15(8-10-16)20-22-17-11-13(2)14(3)12-18(17)24-20/h7-12H,4-6H2,1-3H3,(H,21,23)
• InChI Key: DQAMWOHOFPIBQT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C2=NC3=C(O2)C=C(C(=C3)C)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. It is a fluorescent compound that is commonly used as a probe for studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions.

Mechanism of Action

The mechanism of action of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide involves its ability to bind to proteins and other biomolecules. The compound has a high affinity for hydrophobic regions of proteins and can interact with specific amino acid residues. This interaction can induce a conformational change in the protein, which can affect its function. Additionally, the fluorescent properties of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide allow for the detection of protein-protein interactions and protein-ligand interactions.
Biochemical and Physiological Effects:
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide has been shown to have various biochemical and physiological effects. It has been used to study protein folding and misfolding, as well as to investigate the role of proteins in disease states. Additionally, the compound has been used to study the effects of drugs on protein function and to develop biosensors for detecting biomolecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide in lab experiments is its high sensitivity and specificity. The compound has a high affinity for hydrophobic regions of proteins and can interact with specific amino acid residues. Additionally, the fluorescent properties of the compound allow for the detection of protein-protein interactions and protein-ligand interactions. However, one of the limitations of using N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide is its potential toxicity. The compound has been shown to be toxic to certain cell lines and may not be suitable for use in certain experiments.

Future Directions

There are several future directions for the use of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide in scientific research. One direction is the development of new biosensors for detecting biomolecules. Additionally, the compound could be used to study the effects of drugs on protein function and to develop new drugs for treating diseases. Another direction is the development of new fluorescent probes for studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. Finally, the compound could be used to investigate the role of proteins in disease states and to develop new therapies for treating these diseases.

Synthesis Methods

The synthesis of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide involves the reaction of 5,6-dimethyl-2-aminobenzoxazole with 4-bromobutyryl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide has a wide range of scientific research applications. It is commonly used as a fluorescent probe for studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. It has also been used to study protein folding and misfolding, as well as to investigate the role of proteins in disease states. Additionally, N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]pentanamide has been used in drug discovery and development, as well as in the development of biosensors for detecting biomolecules.